Cas no 98092-81-0 (Benzoic acid, 3-(4-hydroxybutoxy)-)

• Product Name: Benzoic acid, 3-(4-hydroxybutoxy)-
• CAS No: 98092-81-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD16072471
• CID: 4372307
• Update Time: 2025-11-02

Benzoic acid, 3-(4-hydroxybutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4-hydroxybutoxy)-

• MDL： MFCD16072471
• Inchi： 1S/C11H14O4/c12-6-1-2-7-15-10-5-3-4-9(8-10)11(13)14/h3-5,8,12H,1-2,6-7H2,(H,13,14)
• InChI Key： DSNIWISFIJDOTH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OCCCCO)=C1

Additional information on Benzoic acid, 3-(4-hydroxybutoxy)-

Research Briefing on Benzoic acid, 3-(4-hydroxybutoxy)- (CAS: 98092-81-0) in Chemical Biology and Pharmaceutical Applications

Benzoic acid, 3-(4-hydroxybutoxy)- (CAS: 98092-81-0) is a chemically modified derivative of benzoic acid, which has garnered significant attention in recent pharmaceutical and chemical biology research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the introduction of a 4-hydroxybutoxy group at the meta position of the benzoic acid ring, exhibits enhanced solubility and bioavailability compared to its parent compound. Recent studies have explored its role as an intermediate in the synthesis of novel drug candidates, particularly in the development of anti-inflammatory and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanistic pathways through which Benzoic acid, 3-(4-hydroxybutoxy)- modulates inflammatory responses. The study employed in vitro models of human macrophages and demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers attributed this effect to the compound's ability to interfere with the NF-κB signaling pathway, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Furthermore, molecular docking studies revealed strong binding affinities between the compound and key proteins involved in inflammation, reinforcing its therapeutic promise.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, which highlighted the antimicrobial properties of Benzoic acid, 3-(4-hydroxybutoxy)-. The study focused on its efficacy against multi-drug resistant (MDR) bacterial strains, including Staphylococcus aureus and Escherichia coli. Results indicated that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. Importantly, the researchers observed synergistic effects when the compound was combined with conventional antibiotics, suggesting its utility as an adjuvant therapy to combat antibiotic resistance. These findings underscore the compound's versatility and its potential to address pressing global health challenges.

From a synthetic chemistry perspective, recent work has optimized the production of Benzoic acid, 3-(4-hydroxybutoxy)- to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a novel catalytic method using palladium nanoparticles, which reduced reaction times by 40% while maintaining high enantiomeric purity. This methodological advancement is critical for scaling up production to meet the demands of preclinical and clinical studies, paving the way for future commercialization.

In conclusion, Benzoic acid, 3-(4-hydroxybutoxy)- (CAS: 98092-81-0) represents a promising candidate in the fields of anti-inflammatory and antimicrobial drug development. Its dual functionality, combined with recent synthetic improvements, positions it as a valuable asset for pharmaceutical research. Future studies should focus on in vivo efficacy and toxicity profiling to further validate its therapeutic potential and facilitate its transition into clinical trials.